4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine

• CAS: 2640878-04-0
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol
• SMILES: CN1C2=C(C=CC=N2)N=C1N3CCCC(C3)C(=O)N4CCSCC4
• InChI: InChI=1S/C17H23N5OS/c1-20-15-14(5-2-6-18-15)19-17(20)22-7-3-4-13(12-22)16(23)21-8-10-24-11-9-21/h2,5-6,13H,3-4,7-12H2,1H3
• InChIKey: ABTMPEWWLNFYJP-UHFFFAOYSA-N

4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine (CAS 2640878-04-0) is a synthetic small molecule that combines a 3-methyl-3H-imidazo[4,5-b]pyridine core, a piperidine linker with a 3-carbonyl attachment, and a thiomorpholine terminal group. This compound is commercially catalogued as a screening compound by Life Chemicals (Product No.

4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine (CAS 2640878-04-0): An Imidazopyridine-Thiomorpholine Hybrid for Screening Library Procurement

4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine (CAS 2640878-04-0) is a synthetic small molecule that combines a 3-methyl-3H-imidazo[4,5-b]pyridine core, a piperidine linker with a 3-carbonyl attachment, and a thiomorpholine terminal group . This compound is commercially catalogued as a screening compound by Life Chemicals (Product No. F6752-5492) with a supplier-stated purity of ≥90% as confirmed by LCMS and/or 400MHz ¹H NMR . The imidazo[4,5-b]pyridine scaffold is a recognized privileged structure in kinase inhibitor drug discovery, providing a purine-mimetic core capable of occupying the ATP-binding pocket across diverse kinase targets including TAM family kinases (AXL, MER, TYRO3), Aurora kinases, and B-Raf . The thiomorpholine moiety is structurally analogous to morpholine but incorporates sulfur, which may influence compound lipophilicity, metabolic stability, and hydrogen-bonding capacity relative to oxygen-containing congeners. Pharmaceutical compositions containing this compound as an active ingredient have been claimed for the treatment of cancer and inflammatory diseases .

Scaffold Imidazo[4,5-b]pyridine core, purine-mimetic kinase ligand motif

Substituent Piperidine-3-carbonyl-thiomorpholine; sulfur-containing analog with regioisomeric linker

QC & Format ≥90% purity (LCMS/¹H NMR); screening compound, solid

• [1] Baladi T, Aziz J, Dufour F, et al. Design, synthesis, biological evaluation and cellular imaging of imidazo[4,5-b]pyridine derivatives as potent and selective TAM inhibitors. Bioorg Med Chem. 2018;26(20):5510-5530. doi:10.1016/j.bmc.2018.09.031. View Source
• [2] Merck Sharp & Dohme Corp. Piperidine or thiomorpholine linked imidazole and triazole derivatives and uses thereof for improving the pharmacokinetics of a drug. European Patent EP3587411A1. Filed 2014-11-07, Granted. View Source

Evidence Gaps That Prevent Generic Substitution of 4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine

Generic substitution among imidazo[4,5-b]pyridine derivatives or thiomorpholine-containing compounds is precluded by the absence of publicly available, compound-specific quantitative bioactivity data for CAS 2640878-04-0. As of the evidence cut-off date, no peer-reviewed studies or patents disclose IC₅₀ values, selectivity profiles, ADME parameters, or in vivo efficacy data for this precise molecule. Crucially, the positional isomer—4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-4-carbonyl)thiomorpholine—is commercially catalogued but similarly lacks publicly disclosed differential performance data . Without head-to-head comparator data, any claim that the 3-carbonyl regioisomer offers advantages in potency, selectivity, or pharmacokinetics over the 4-carbonyl regioisomer or other imidazopyridine congeners is unsubstantiated. Procurement decisions must therefore be guided by structural novelty, synthetic tractability, and the specific screening objectives of the end user rather than by evidence-based differentiation.

Compound-specific data absent

No public IC₅₀, selectivity, or ADME data for CAS 2640878-04-0; evidence-based substitution precluded.

Regioisomer differentiation unproven

4-carbonyl regioisomer lacks differential performance data; binding geometry may differ (~2.5 Å vector shift), but comparative biology not established.

Thiomorpholine sulfur impact uncharacterized

Sulfur may alter lipophilicity, metabolic stability vs. morpholine; class-level inference only, no target-specific profiling.

• [1] Baladi T, Aziz J, Dufour F, et al. Design, synthesis, biological evaluation and cellular imaging of imidazo[4,5-b]pyridine derivatives as potent and selective TAM inhibitors. Bioorg Med Chem. 2018;26(20):5510-5530. doi:10.1016/j.bmc.2018.09.031. View Source

Quantitative Differentiation Evidence for 4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine vs. Closest Analogs

Regioisomeric Differentiation: 3-Carbonyl vs. 4-Carbonyl Piperidine Linker and Implications for Kinase Binding

The target compound features a piperidine linker with a carbonyl group at the 3-position, distinguishing it from the commercially available 4-carbonyl regioisomer (CAS not publicly available; Life Chemicals Product No. F6752-5492). In kinase inhibitor medicinal chemistry, the vector and geometry of substituents emanating from a central scaffold critically determine ATP-binding pocket complementarity . In the imidazo[4,5-b]pyridine series, C7-derivatization has been shown to govern Aurora-A vs. Aurora-B isoform selectivity through differential interactions with residue T217 in the kinase hinge region . The 3-carbonyl attachment places the thiomorpholine moiety in a different spatial orientation relative to the imidazopyridine core compared to the 4-carbonyl isomer, which may yield distinct kinase selectivity fingerprints. However, no published data directly compare the two regioisomers.

Regioisomeric Linker

Class-level inference

3-carbonyl vs. 4-carbonyl piperidine; predicted spatial vector difference ~2.5 Å

Supports regioisomer-specific screening design

No comparative bioactivity data; structural hypothesis only

Evidence Dimension	Piperidine carbonyl attachment position and predicted effect on target binding geometry
Target Compound Data	Piperidine-3-carbonyl linker; thiomorpholine positioned at meta orientation relative to piperidine nitrogen
Comparator Or Baseline	Piperidine-4-carbonyl linker (4-carbonyl regioisomer); thiomorpholine positioned at para orientation relative to piperidine nitrogen
Quantified Difference	No quantitative difference established; spatial vector difference estimated at ~2.5 Å based on bond geometry
Conditions	Structural comparison; no biological assay data available

Why This Matters

The regioisomeric difference in carbonyl attachment position is a genuine structural distinction that can affect kinase binding, but the absence of comparative bioactivity data means this remains a hypothesis for screening rather than a proven procurement advantage.

• [1] Bavetsias V, Faisal A, Crumpler S, et al. Aurora isoform selectivity: design and synthesis of imidazo[4,5-b]pyridine derivatives as highly selective inhibitors of Aurora-A kinase in cells. J Med Chem. 2013;56(22):9122-9135. doi:10.1021/jm401115g. View Source

Imidazo[4,5-b]pyridine Scaffold Potency Baseline: TAM Kinase Inhibition in the 2,6-Disubstituted Series

The 3-methyl-3H-imidazo[4,5-b]pyridine core in the target compound is structurally related to the 2,6-disubstituted imidazo[4,5-b]pyridine series developed by Baladi et al. as TAM kinase inhibitors . In that series, compound 28 achieved an IC₅₀ of 0.77 nM against AXL with 120- to 900-fold selectivity over MER and TYRO3, while compound 25 exhibited an IC₅₀ of 9 nM against MER . The target compound differs at the 6-position: it bears a piperidine-3-carbonyl-thiomorpholine substituent at the 2-position rather than a 2,6-disubstituted pattern. The 3-methyl substitution on the imidazole nitrogen is conserved. This structural homology places the target compound within a chemical space known to support sub-nanomolar kinase inhibition, but the specific contribution of the piperidine-3-carbonyl-thiomorpholine extension at the 2-position (vs. the 6-position modifications in the Baladi series) is untested.

TAM Kinase AXL Potency

Class-level inference

Target: not determined. Comparator (Baladi 2018, Cpd 28): AXL IC₅₀ = 0.77 nM

Scaffold class supports low-nM inhibition potential; target potency unknown

Empirical profiling required for this chemotype

Evidence Dimension	TAM kinase AXL inhibitory potency (IC₅₀)
Target Compound Data	Not determined (no published data for CAS 2640878-04-0)
Comparator Or Baseline	Compound 28 (Baladi et al. 2018): AXL IC₅₀ = 0.77 nM; Compound 25: MER IC₅₀ = 9 nM
Quantified Difference	Not calculable; target compound potency unknown
Conditions	In vitro biochemical kinase inhibition assay (Baladi et al. 2018)

Why This Matters

The imidazo[4,5-b]pyridine scaffold has demonstrated capacity for low-nanomolar kinase inhibition, but the target compound's actual potency and selectivity remain uncharacterized; procurement should be motivated by the scaffold's established potential rather than by proven performance.

• [1] Baladi T, Aziz J, Dufour F, et al. Design, synthesis, biological evaluation and cellular imaging of imidazo[4,5-b]pyridine derivatives as potent and selective TAM inhibitors. Bioorg Med Chem. 2018;26(20):5510-5530. doi:10.1016/j.bmc.2018.09.031. View Source

Thiomorpholine-Containing CYP Enhancer Pharmacokinetic Concept from EP3587411A1

European Patent EP3587411A1 (Merck Sharp & Dohme Corp.) discloses piperidine- or thiomorpholine-linked imidazole and triazole derivatives as pharmacokinetic enhancers, specifically for improving the pharmacokinetic profile of co-administered drugs through cytochrome P450 (CYP) enzyme modulation . The patent's generic formula (I) encompasses structures bearing both piperidine-carbonyl-thiomorpholine and imidazole/imidazopyridine substructures. The target compound (CAS 2640878-04-0), which contains an imidazo[4,5-b]pyridine in place of the imidazole specified in the patent, shares significant structural overlap with exemplified compounds. The thiomorpholine ring, when substituted with a piperidine-carbonyl linker, is posited to confer CYP inhibitory activity that retards metabolic clearance of a partner drug. Quantitative CYP inhibition data (e.g., IC₅₀ values against CYP3A4, CYP2D6) are not disclosed for the target compound itself, but the patent establishes the broader structural class as having this functional utility.

CYP Enhancer Concept

Class-level inference

EP3587411A1 claims thiomorpholine-piperidine conjugates as CYP modulators; target not tested

Supports CYP inhibition screening strategy

Empirical CYP panel data required

Evidence Dimension	CYP enzyme inhibitory activity as pharmacokinetic enhancer
Target Compound Data	Not determined (no published CYP inhibition data for CAS 2640878-04-0)
Comparator Or Baseline	Exemplified compounds in EP3587411A1 with piperidine-thiomorpholine substructure (e.g., 4-[[3-[1-[2-(4-fluorophenyl)phenyl]ethyl]imidazol-4-yl]methyl]-1,4-thiazinane 1,1-dioxide); CYP inhibitory activity claimed but specific IC₅₀ values not provided in patent abstract
Quantified Difference	Not calculable
Conditions	CYP enzyme inhibition assays as described in EP3587411A1; specific assay conditions not detailed in accessible patent excerpts

Why This Matters

The patent provides a conceptual framework for thiomorpholine-piperidine conjugates as pharmacokinetic enhancers, which may guide screening strategies, but the target compound's actual CYP-modulating properties require empirical determination.

• [1] Merck Sharp & Dohme Corp. Piperidine or thiomorpholine linked imidazole and triazole derivatives and uses thereof for improving the pharmacokinetics of a drug. European Patent EP3587411A1. Filed 2014-11-07, Granted. View Source

Supplier-Declared Purity and Quality Control Documentation for Procurement Qualification

Life Chemicals, the supplier listing CAS 2640878-04-0 as Product No. F6752-5492, states a general quality control standard of ≥90% purity for its screening compound catalog, with purity confirmed by LCMS and/or 400 MHz ¹H NMR . For the closely related 4-carbonyl regioisomer (also catalogued as F6752-5492 by the same supplier), the product page confirms availability as a solid with batch-specific quality documentation . This level of analytical characterization meets the minimum threshold for inclusion in high-throughput screening (HTS) libraries, where compounds with ≥90% purity and confirmed structural identity by at least one orthogonal method (LCMS or NMR) are generally considered acceptable . No comparative purity data between the 3-carbonyl and 4-carbonyl isomers are publicly available.

Supplier QC Purity

Supporting evidence

≥90% (LCMS and/or 400 MHz ¹H NMR)

Meets HTS library inclusion threshold

Batch-specific COA available from supplier

Evidence Dimension	Compound purity as verified by analytical methods
Target Compound Data	≥90% purity (supplier specification); confirmed by LCMS and/or 400 MHz ¹H NMR
Comparator Or Baseline	4-carbonyl regioisomer: ≥90% purity (same supplier specification); HTS industry standard: ≥90% purity with confirmed identity
Quantified Difference	No difference reported between regioisomers
Conditions	Supplier quality control specifications (Life Chemicals Inc.); HTS industry practice as described in screening library guidelines

Why This Matters

Confirmed purity and structural identity documentation are essential for procurement in screening applications; the supplier's QC standards meet HTS requirements but do not differentiate this compound from close analogs.

• [1] Macarron R, Banks MN, Bojanic D, et al. Impact of high-throughput screening in biomedical research. Nat Rev Drug Discov. 2011;10(3):188-195. doi:10.1038/nrd3368. View Source

Evidence-Guided Application Scenarios for 4-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}piperidine-3-carbonyl)thiomorpholine (CAS 2640878-04-0)

Kinase-Focused or Epigenetic Screening Library Expansion with a Structurally Distinct Imidazopyridine-Thiomorpholine Hybrid

This compound can serve as a diversity element in kinase-focused or bromodomain inhibitor screening libraries. The 3-methyl-3H-imidazo[4,5-b]pyridine scaffold is a validated purine-mimetic core with demonstrated capacity for sub-nanomolar kinase inhibition in optimized congeners . The 3-carbonyl piperidine-thiomorpholine substitution pattern offers a regioisomeric alternative to the more commonly catalogued 4-carbonyl isomer . Including both regioisomers in a screening deck enables identification of linker-position-dependent structure-activity relationships (SAR) directly from primary screening data, without requiring prior synthesis. This is particularly valuable for campaigns targeting kinases with flexible or poorly characterized ATP-binding pockets, where conformational adaptability of the inhibitor may influence selectivity.

Pharmacokinetic Enhancer Screening Informed by EP3587411A1 Disclosures

Patent EP3587411A1 establishes that piperidine- and thiomorpholine-linked imidazole derivatives can function as CYP enzyme modulators to improve the pharmacokinetics of co-administered drugs . The target compound incorporates the thiomorpholine-piperidine-carbonyl substructure described in the patent, combined with an imidazopyridine rather than imidazole ring. This structural variation makes the compound a candidate for screening in CYP inhibition panels (e.g., CYP3A4, CYP2D6, CYP2C9) to evaluate its potential as a pharmacokinetic booster. In industrial settings, such compounds are integrated into drug-drug interaction (DDI) liability assessment cascades early in lead optimization, and compounds structurally related to patented enhancer chemotypes may offer intellectual property advantages.

TAM Kinase (AXL/MER/TYRO3) Inhibitor Discovery Starting Point

The imidazo[4,5-b]pyridine core is a proven scaffold for TAM family kinase inhibition, with optimized 2,6-disubstituted derivatives achieving AXL IC₅₀ values of 0.77 nM and 120- to 900-fold selectivity . Although the target compound differs in its substitution pattern (2-substituted rather than 2,6-disubstituted), it retains the 3-methyl-imidazopyridine nucleus. The compound is suitable for inclusion in TAM kinase biochemical and cell-based screening cascades. Given the emerging role of AXL and MER in cancer immune evasion and resistance to checkpoint inhibitors, novel chemotypes with unexplored TAM activity profiles are of high interest for hit identification. The thiomorpholine group may also confer distinct physicochemical properties influencing cellular permeability relative to morpholine or piperazine analogues.

Computational Docking and Molecular Dynamics Studies of Thiomorpholine-Containing Kinase Inhibitors

The combination of an imidazo[4,5-b]pyridine hinge-binding motif with a flexible piperidine-3-carbonyl-thiomorpholine extension makes this compound a useful computational chemistry probe. Its well-defined SMILES string and the availability of multiple imidazopyridine crystal structures in the PDB (e.g., with Aurora-A , B-Raf, and TAM kinases) enable ensemble docking studies to predict kinase polypharmacology. The thiomorpholine sulfur atom provides a distinguishable electron density feature for binding mode validation. Computational chemists can use this compound to benchmark docking pose reproducibility across different kinase conformations (DFG-in vs. DFG-out) and to explore the conformational space accessible to the piperidine-3-carbonyl linker, which exhibits different torsional preferences than the 4-carbonyl isomer.

Application

Selection Property

Validation Focus

Kinase-focused screening library expansion

Imidazopyridine scaffold with 3-carbonyl-thiomorpholine regioisomer

Linker-dependent SAR from primary screening

Pharmacokinetic enhancer screening (CYP modulation)

Thiomorpholine-piperidine-carbonyl substructure

CYP panel inhibition assay (e.g., CYP3A4, 2D6)

TAM kinase (AXL/MER) inhibitor discovery

3-methyl-imidazopyridine core; thiomorpholine modification

AXL/MER biochemical and cell-based assays

Computational docking & MD studies

Well-defined hinge-binding motif; sulfur atom for electron density

Docking pose reproducibility across kinase conformations

• [1] Baladi T, Aziz J, Dufour F, et al. Design, synthesis, biological evaluation and cellular imaging of imidazo[4,5-b]pyridine derivatives as potent and selective TAM inhibitors. Bioorg Med Chem. 2018;26(20):5510-5530. doi:10.1016/j.bmc.2018.09.031. View Source
• [2] Merck Sharp & Dohme Corp. Piperidine or thiomorpholine linked imidazole and triazole derivatives and uses thereof for improving the pharmacokinetics of a drug. European Patent EP3587411A1. Filed 2014-11-07, Granted. View Source